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Compound of Interest

Compound Name: 8-Fluoro-5-nitroquinoline

Cat. No.: B1329916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

chemical properties, and a detailed hypothetical synthesis protocol for 8-Fluoro-5-
nitroquinoline. The information is intended to assist researchers and professionals in drug

discovery and development in sourcing and utilizing this important chemical intermediate.

Introduction
8-Fluoro-5-nitroquinoline is a substituted quinoline derivative of significant interest in

medicinal chemistry and materials science. The presence of the fluorine atom and the nitro

group on the quinoline scaffold imparts unique electronic and steric properties, making it a

valuable building block for the synthesis of novel bioactive molecules and functional materials.

This guide outlines its commercial suppliers, key physicochemical properties, and a plausible

synthetic route.

Commercial Availability and Suppliers
8-Fluoro-5-nitroquinoline (CAS No. 94832-39-0) is available from several chemical suppliers.

The purity and available quantities vary among suppliers, and it is recommended to request a

certificate of analysis for specific batches.
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Supplier Purity
Available
Quantities

Contact
Information

BLD Pharm
Information not

specified
Inquire for details --INVALID-LINK--

LabSolutions 98% 250mg, 1g, 5g --INVALID-LINK--

Sunway Pharm Ltd 97% 1g, 5g --INVALID-LINK--

Arctom Scientific
Information not

specified

Flexible sizes

available
--INVALID-LINK--

ChemUniverse 97% 100mg and larger Inquire via website

CHIRALEN
Information not

specified
Inquire for details Inquire via website

Advanced Technology

& Industrial Co., Ltd.
95% Inquire for details Inquire via website

Note: Availability and pricing are subject to change. Please contact the suppliers directly for the

most current information.

Physicochemical Properties
A summary of the key computed and experimental properties of 8-Fluoro-5-nitroquinoline is

provided below.
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Property Value Source

CAS Number 94832-39-0 PubChem

Molecular Formula C₉H₅FN₂O₂ PubChem[1]

Molecular Weight 192.15 g/mol PubChem[1]

IUPAC Name 8-fluoro-5-nitroquinoline PubChem[1]

Melting Point Predicted: 106.28°C LabSolutions[2]

Boiling Point
Predicted: ~329.7°C at 760

mmHg
LabSolutions[2]

Solubility
Information not readily

available

Appearance Solid (form may vary)

Hypothetical Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 8-Fluoro-5-nitroquinoline
is not readily available in the searched literature, a plausible method involves the electrophilic

nitration of 8-fluoroquinoline. The following is a detailed hypothetical protocol based on

established methods for the nitration of aromatic compounds.

Reaction: Nitration of 8-fluoroquinoline

Reagents and Materials:

8-Fluoroquinoline

Concentrated Sulfuric Acid (H₂SO₄, 98%)

Fuming Nitric Acid (HNO₃, ≥90%)

Ice

Deionized Water
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Sodium Bicarbonate (NaHCO₃) solution (saturated)

Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Apparatus for column chromatography (silica gel)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 8-fluoroquinoline (1.0 equivalent) in concentrated sulfuric acid (5-10 volumes) at

0°C using an ice bath. Stir the mixture until the starting material is completely dissolved.

Preparation of Nitrating Mixture: In a separate flask, carefully prepare the nitrating mixture by

adding fuming nitric acid (1.1 equivalents) dropwise to concentrated sulfuric acid (2-3

volumes) while cooling in an ice bath.

Nitration Reaction: Slowly add the pre-cooled nitrating mixture dropwise to the solution of 8-

fluoroquinoline in sulfuric acid, maintaining the reaction temperature between 0 and 5°C. The

addition should be controlled to prevent a rapid increase in temperature.

Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5°C for 1-2

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by

taking a small aliquot of the reaction mixture, quenching it with ice water, extracting with an

organic solvent, and spotting on a TLC plate.
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Work-up: Once the reaction is complete, carefully pour the reaction mixture onto a generous

amount of crushed ice with stirring. This will precipitate the crude product.

Neutralization and Extraction: Neutralize the acidic aqueous mixture by the slow addition of a

saturated sodium bicarbonate solution until the pH is approximately 7-8. Extract the aqueous

layer three times with dichloromethane or ethyl acetate.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate or sodium sulfate. Filter off the drying agent and concentrate the organic solution

under reduced pressure using a rotary evaporator to obtain the crude 8-Fluoro-5-
nitroquinoline.

Purification: Purify the crude product by column chromatography on silica gel, using a

suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 8-
Fluoro-5-nitroquinoline.

Safety Information
8-Fluoro-5-nitroquinoline is a chemical that should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1]

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) from the supplier for complete and detailed safety

information before handling this compound.

Visualizations
The following diagrams illustrate the logical workflow for acquiring and synthesizing 8-Fluoro-
5-nitroquinoline.
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Commercial Sourcing Hypothetical Synthesis Workflow
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Caption: Commercial sourcing and hypothetical synthesis workflow for 8-Fluoro-5-
nitroquinoline.

8-Fluoroquinoline Concentrated H₂SO₄ Fuming HNO₃
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Caption: Logical relationship of reactants to product in the synthesis of 8-Fluoro-5-
nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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